Cas no 921516-31-6 (5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 921516-31-6
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6233854
• PubChem ID: 8553157
• Update Time: 2025-06-11

5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one
• 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenylpyridazin-3(2H)-one
• F2213-0029
• 921516-31-6
• AKOS024628811
• 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenylpyridazin-3-one

• Inchi： 1S/C18H21N3O3/c1-13-8-10-20(11-9-13)18(23)17-15(24-2)12-16(22)21(19-17)14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3
• InChI Key： HYDSDGKGPIXEPN-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(N(C2C=CC=CC=2)N=1)=O)OC)N1CCC(C)CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.2Ų

Additional information on 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one

Introduction to 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one (CAS No. 921516-31-6) and Its Emerging Applications in Chemical Biology

The compound 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one, identified by its CAS number 921516-31-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridazine core substituted with methoxy, phenyl, and piperidine moieties, has garnered attention due to its structural complexity and diverse biological activities. The unique arrangement of functional groups in this molecule positions it as a valuable scaffold for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The presence of both 5-methoxy and 4-methylpiperidine groups in the molecular structure suggests that this compound may exhibit dual or even polypharmacological effects. Such properties are highly sought after in modern medicinal chemistry, as they can lead to the development of more effective and less toxic drugs. The phenyl substituent further enhances the compound's potential by contributing to its lipophilicity and binding affinity to biological targets.

In the context of current research, the pyridazine ring is a well-documented pharmacophore found in numerous bioactive molecules. Pyridazines have been extensively studied for their role in inhibiting enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases, which are critical in cancer therapy. The incorporation of a 2,3-dihydropyridazinone moiety into the structure of this compound may further expand its pharmacological spectrum by introducing additional hydrogen bonding capabilities and steric interactions with biological targets.

The 5-methoxy group, in particular, has been shown to enhance the metabolic stability and oral bioavailability of small molecule drugs. This modification is often employed to improve pharmacokinetic profiles while maintaining or even increasing biological activity. In combination with the 4-methylpiperidine carbonyl group, which is known to contribute to receptor binding affinity, this compound may exhibit potent activity against a range of therapeutic targets.

One of the most promising areas of research involving this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The ability of 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one to disrupt these interactions could lead to novel therapeutic strategies. Preliminary computational studies suggest that the compound may bind effectively to specific PPIs by leveraging its rigid heterocyclic core and flexible substituents.

Another exciting aspect of this molecule is its potential for modulating neurotransmitter systems. The 4-methylpiperidine moiety is commonly found in drugs that target central nervous system (CNS) receptors, including those for serotonin, dopamine, and norepinephrine. By combining this group with other functional elements such as the 5-methoxy group and the pyridazine core, researchers may develop compounds with enhanced efficacy and selectivity for CNS disorders such as depression, anxiety, and pain management.

The synthesis of 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one presents an interesting challenge due to its complex structural features. However, recent advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield. Techniques such as multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various fragments required for this compound's synthesis. These methods not only streamline the synthetic process but also allow for rapid diversification of the molecular structure to explore new pharmacological profiles.

In vitro studies have begun to uncover the biological activity of this compound across various cellular assays. Initial results indicate that it exhibits potent inhibitory effects against certain enzymes associated with cancer progression. For example, preliminary data suggests that it may inhibit kinases involved in cell proliferation and survival pathways. Additionally, its interaction with DNA repair enzymes has been explored, indicating potential applications in chemopreventive strategies.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further development. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly. This approach allows for the rapid screening of thousands of molecular structures before synthesizing only a subset deemed most promising.

Future directions for research on 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before considering human trials.

The broader implications of this research extend beyond individual compounds like 5-methoxy-6-(4-methylpiperidine-1-carbonyl)-2-phenyl-2,3-dihydropyridazin-3-one (CAS No. 921516-31-6). They highlight the importance of innovative chemical scaffolds in addressing complex diseases and underscore the need for interdisciplinary collaboration between chemists, biologists, and clinicians. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that precisely modulate these systems for therapeutic benefit.